Cas no 1602624-87-2 (2-Amino-5-chloro-4-fluorobenzaldehyde)

• Product Name: 2-Amino-5-chloro-4-fluorobenzaldehyde
• CAS No: 1602624-87-2
• MF: C₇H₅ClFNO
• MW: 173.5721
• CID: 4671294
• PubChem ID: 114553798
• Update Time: 2025-05-23

2-Amino-5-chloro-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-4-fluorobenzaldehyde
• PPZKIKDYHUPMON-UHFFFAOYSA-N
• AK674111
• NC1=C(C=O)C=C(C(=C1)F)Cl
• 1602624-87-2
• C73033
• BS-16026
• AKOS030625420
• CPC62487
• SCHEMBL17603206
• CS-0186542
• DB-134577

• Inchi： 1S/C7H5ClFNO/c8-5-1-4(3-11)7(10)2-6(5)9/h1-3H,10H2
• InChI Key： PPZKIKDYHUPMON-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(C=O)=C1)N)F

Computed Properties

• Exact Mass: 173.004
• Monoisotopic Mass: 173.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1

Additional information on 2-Amino-5-chloro-4-fluorobenzaldehyde

Comprehensive Overview of 2-Amino-5-chloro-4-fluorobenzaldehyde (CAS No. 1602624-87-2): Properties, Applications, and Industry Insights

2-Amino-5-chloro-4-fluorobenzaldehyde (CAS No. 1602624-87-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzaldehyde derivative is characterized by its unique molecular structure, combining an aldehyde functional group with amino, chloro, and fluoro substituents. Its chemical formula C7H5ClFNO and molecular weight of 173.57 g/mol make it a versatile intermediate in synthetic chemistry.

The compound's multifunctional reactivity stems from its electron-withdrawing fluorine and chlorine atoms, which enhance its utility in nucleophilic aromatic substitution reactions. Researchers frequently employ 2-Amino-5-chloro-4-fluorobenzaldehyde as a building block for heterocyclic compound synthesis, particularly in developing pharmaceutical candidates with improved bioavailability. Recent studies highlight its potential in creating kinase inhibitors, a hot topic in cancer drug discovery, aligning with growing interest in targeted therapies.

In material science applications, this compound demonstrates remarkable potential for organic electronic materials. Its conjugated π-system and dipolar character make it valuable for designing fluorescent probes and OLED components, addressing the booming demand for energy-efficient displays. The aldehyde functionality serves as an excellent handle for Schiff base formation, enabling the creation of various coordination polymers with applications in sensor technology.

Quality control of CAS 1602624-87-2 typically involves HPLC purity analysis (>98%) and spectroscopic characterization (1H/13C NMR, FT-IR). The compound's melting point range (128-132°C) and solubility profile (moderate in polar organic solvents) are critical parameters for industrial applications. Storage recommendations emphasize protection from light sensitivity and moisture, with optimal conditions at 2-8°C under inert atmosphere.

Market trends indicate rising demand for fluorinated building blocks like 2-Amino-5-chloro-4-fluorobenzaldehyde, driven by the pharmaceutical industry's focus on F-containing drugs (comprising ~30% of recent FDA approvals). The compound's regioselective reactivity enables efficient synthesis of multi-substituted aromatic systems, answering the need for structural diversity in drug discovery. Current research explores its use in PROTAC degraders, a cutting-edge therapeutic modality.

Environmental and safety considerations for 1602624-87-2 follow standard laboratory chemical handling protocols. While not classified as hazardous under GHS criteria, proper PPE (gloves, goggles) is recommended during handling. The compound's biodegradability profile and ecotoxicological data are subjects of ongoing investigation, reflecting the chemical industry's emphasis on green chemistry principles.

Synthetic methodologies for 2-Amino-5-chloro-4-fluorobenzaldehyde typically involve directed metalation strategies or palladium-catalyzed cross-coupling approaches. Recent advances in continuous flow chemistry have improved the efficiency of its production, addressing challenges in scale-up processes. The compound's crystalline form facilitates purification, an important factor for GMP manufacturing requirements.

Analytical challenges associated with this fluorinated aldehyde include its tendency for oxidative degradation, necessitating stability-indicating methods for quality assessment. Advanced techniques like LC-MS/MS are increasingly employed for impurity profiling, particularly in pharmaceutical applications where genotoxic impurity control is paramount.

The global market for fine chemicals like CAS 1602624-87-2 is projected to grow at 6.2% CAGR, fueled by drug discovery outsourcing and custom synthesis demands. Patent analysis reveals increasing incorporation of this scaffold in new chemical entities, particularly in central nervous system and anti-infective agents. Its structural versatility supports fragment-based drug design strategies.

Future research directions for 2-Amino-5-chloro-4-fluorobenzaldehyde include exploration of its photophysical properties for bioimaging applications and development of catalytic asymmetric transformations using its chiral derivatives. The compound's role in click chemistry applications and bioconjugation strategies continues to expand, reflecting interdisciplinary innovation at the chemistry-biology interface.